Cas no 1554145-36-6 ((2,2-difluorocyclopentyl)methanol)

(2,2-Difluorocyclopentyl)methanol is a fluorinated cyclopentyl derivative with a hydroxymethyl functional group, offering unique reactivity and structural properties. The presence of two fluorine atoms at the 2-position enhances its stability and influences its electronic characteristics, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The hydroxymethyl group provides a versatile handle for further functionalization, enabling applications in cross-coupling reactions, esterifications, and other derivatizations. Its rigid cyclopentyl backbone contributes to stereochemical control in synthetic pathways. This compound is particularly useful in the development of bioactive molecules, where fluorination is often employed to modulate metabolic stability and binding affinity.
(2,2-difluorocyclopentyl)methanol structure
1554145-36-6 structure
Product Name:(2,2-difluorocyclopentyl)methanol
CAS No:1554145-36-6
MF:C6H10F2O
MW:136.139809131622
MDL:MFCD28635566
CID:4605765
PubChem ID:84020623
Update Time:2025-06-08

(2,2-difluorocyclopentyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (2,2-difluorocyclopentyl)methanol
    • MDL: MFCD28635566
    • Inchi: 1S/C6H10F2O/c7-6(8)3-1-2-5(6)4-9/h5,9H,1-4H2
    • InChI Key: RUAMLEDOUZLLGY-UHFFFAOYSA-N
    • SMILES: C1(CO)CCCC1(F)F

Computed Properties

  • Exact Mass: 136.06997126g/mol
  • Monoisotopic Mass: 136.06997126g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 20.2Ų

(2,2-difluorocyclopentyl)methanol Pricemore >>

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